Cas no 362690-56-0 (Benzene,1-bromo-2-fluoro-4-isothiocyanato-)

• Product Name: Benzene,1-bromo-2-fluoro-4-isothiocyanato-
• CAS No: 362690-56-0
• MF: C₇H₃BrFNS
• MW: 232.072822809219
• MDL: MFCD03093814
• CID: 297169
• PubChem ID: 2757004
• Update Time: 2025-04-19

Benzene,1-bromo-2-fluoro-4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-fluoro-4-isothiocyanato-
• Benzene, 1-bromo-2-fluoro-4-isothiocyanato- (9CI)
• 1-Bromo-2-fluoro-4-isothiocyanatobenzene
• 4-Bromo-3-fluorophenylisothiocyanate
• SCHEMBL2893065
• MFCD03093814
• 362690-56-0
• SY328123
• 4-Bromo-3-fluorophenyl isothiocyanate
• DTXSID20373687
• AKOS014774379
• BENZENE, 1-BROMO-2-FLUORO-4-ISOTHIOCYANATO-
• DB-285239

• MDL： MFCD03093814
• Inchi： 1S/C7H3BrFNS/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
• InChI Key： MKIPLYFZXZBXGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)N=C=S

Computed Properties

• Exact Mass: 230.91539
• Monoisotopic Mass: 230.91536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36